A tumor-targeting probe based on a mitophagy process for live imaging†
Chemical Communications Pub Date: 2018-08-04 DOI: 10.1039/C8CC04246B
Abstract
A glucosamine modified near-infrared cyanine dye CyT sensitive to pH was synthesized. Due to the different pH values of mitochondria and autolysosomes, the probe can simultaneously investigate mitochondria and autolysosomes in living cells. Moreover, due to the introduction of glucosamine groups, this fluorescent probe can be applied for tumor targeted imaging.
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